Cas no 2154797-41-6 ((3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid)

• Product Name: (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
• CAS No: 2154797-41-6
• MF: C₂₂H₂₀N₂O₅S
• MW: 424.469604492188
• CID: 6223302
• PubChem ID: 165806153
• Update Time: 2025-07-21

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
• 2154797-41-6
• EN300-1287866

• Inchi： 1S/C22H20N2O5S/c1-28-21-18(12-30-24-21)19(10-20(25)26)23-22(27)29-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17,19H,10-11H2,1H3,(H,23,27)(H,25,26)/t19-/m1/s1
• InChI Key： SBVREIXXSADMKN-LJQANCHMSA-N
• SMILES： S1C=C(C(=N1)OC)[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 424.10929292g/mol
• Monoisotopic Mass: 424.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 126Ų

Additional information on (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid: A Key Compound in Modern Pharmaceutical Research

CAS No. 2154797-41-6 represents a highly specialized synthetic molecule with significant potential in pharmaceutical development. This compound, known as (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid, is a chiral amide derivative that combines structural elements from fluorene and thiazole rings. The 3R configuration and the presence of methoxy groups contribute to its unique chemical properties and biological activity, making it a focal point in drug discovery research.

Recent studies have highlighted the role of fluorene derivatives in modulating protein-protein interactions, particularly in signal transduction pathways. The methoxycarbonyl group in the molecule provides steric and electronic effects that influence enzyme inhibition and receptor binding affinity. This structural design aligns with the targeted drug design strategies employed in modern medicinal chemistry, where precise molecular architecture is critical for therapeutic efficacy.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that thiazole-containing compounds exhibit promising anti-inflammatory and antioxidant properties. The 3-methoxy group on the thiazole ring enhances the molecule's hydrophilicity, facilitating its interaction with biomolecular targets such as kinases and transcription factors. These findings underscore the importance of functional group optimization in improving the pharmacokinetic profile of the compound.

The fluoren-9-ylmethoxycarbonyl moiety is a well-known protecting group in solid-phase peptide synthesis. Its incorporation into the molecule ensures stability during synthesis and selective cleavage under specific reaction conditions. This synthetic strategy is particularly relevant in the development of peptide-based therapeutics, where controlled release and targeted delivery are essential for therapeutic success.

Current in vitro studies have revealed that this compound exhibits selective inhibition of pro-inflammatory cytokines, including IL-6 and TNF-α. The thiazole ring is believed to interact with cytoplasmic domains of these cytokines, modulating their signaling pathways. This mechanism of action aligns with the anti-inflammatory potential of thiazole derivatives reported in recent clinical trials.

Advances in computational chemistry have enabled the prediction of molecular docking interactions between this compound and its biological targets. Quantum mechanical calculations suggest that the hydrophobic interactions between the fluorene ring and membrane-bound receptors play a critical role in cellular uptake. These computational models are invaluable for drug design and target identification in pharmaceutical research.

The chiral center at the 3-position of the molecule is a key factor in determining its stereochemical activity. Enantiomeric studies have shown that the R configuration exhibits significantly higher biological activity compared to its S enantiomer. This stereoselectivity is crucial for drug development, as the 3D molecular structure directly influences target binding and metabolic stability.

Recent in vivo experiments in animal models have demonstrated the compound's potential in treating chronic inflammatory diseases. The thiazole ring is thought to modulate inflammatory pathways by interfering with NF-κB activation, a key regulator of inflammatory responses. These findings highlight the therapeutic relevance of this compound in immunomodulatory applications.

The synthetic accessibility of this molecule has been improved through asymmetric catalysis techniques, enabling the efficient preparation of the 3R isomer. Chiral catalysts have been employed to achieve high enantioselectivity in the amine functionalization step, which is critical for the final product's biological activity. This synthetic strategy is a prime example of how green chemistry principles can be integrated into drug development.

Future research directions include structure-activity relationship (SAR) studies to optimize the pharmacological profile of the compound. Combinatorial chemistry approaches are being explored to generate libraries of analogs with improved solubility and bioavailability. These efforts are part of a broader pharmaceutical innovation strategy aimed at addressing unmet medical needs.